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Compound of Interest

Compound Name:
4-Benzyloxyindole-3-

carboxaldehyde

Cat. No.: B112921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular structure and properties of 4-
Benzyloxyindole-3-carboxaldehyde, a key intermediate in the synthesis of various bioactive

molecules and pharmaceuticals.[1]

Core Molecular Data
The fundamental quantitative data for 4-Benzyloxyindole-3-carboxaldehyde is summarized

below, providing a clear reference for research and experimental design.
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Property Value Citations

Molecular Formula C₁₆H₁₃NO₂ [1][2][3]

Molecular Weight 251.28 g/mol [1][2]

IUPAC Name
4-(phenylmethoxy)-1H-indole-

3-carbaldehyde
[3]

CAS Number 7042-71-9 [1][3]

Appearance
Yellowish to off-white

crystalline powder
[1][4]

Melting Point 163-170 °C [1]

Purity ≥ 98% (HPLC) [1]

Molecular Structure Visualization
The two-dimensional chemical structure of 4-Benzyloxyindole-3-carboxaldehyde is depicted

below. This visualization is crucial for understanding the steric and electronic properties of the

molecule, which influence its reactivity and potential as a precursor in organic synthesis.
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Caption: Molecular structure of 4-Benzyloxyindole-3-carboxaldehyde.
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Experimental Protocols
Detailed experimental protocols for the synthesis or application of 4-Benzyloxyindole-3-
carboxaldehyde are beyond the scope of this technical guide. This compound is primarily

used as a chemical intermediate. For specific synthetic procedures, researchers should consult

peer-reviewed chemical literature and established laboratory protocols.

Applications in Research and Development
4-Benzyloxyindole-3-carboxaldehyde is a versatile compound with significant applications in

medicinal chemistry and organic synthesis. It serves as a crucial building block for the creation

of more complex indole-based molecules. These resulting compounds are often investigated

for their potential as anti-cancer and anti-inflammatory agents.[1] Its utility also extends to the

development of fluorescent probes for biological imaging.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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